molecular formula C11H15N3O B8624620 4-acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-ylamine CAS No. 57756-40-8

4-acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-ylamine

Cat. No.: B8624620
CAS No.: 57756-40-8
M. Wt: 205.26 g/mol
InChI Key: KTFXQZFRQRTKBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-ylamine is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

57756-40-8

Molecular Formula

C11H15N3O

Molecular Weight

205.26 g/mol

IUPAC Name

1-(1-amino-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)ethanone

InChI

InChI=1S/C11H15N3O/c1-9(15)13-6-7-14(12)11-5-3-2-4-10(11)8-13/h2-5H,6-8,12H2,1H3

InChI Key

KTFXQZFRQRTKBQ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)N1CCN(C2=CC=CC=C2C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Acetylbenzodiazepine (28.5 g, 50.15 m) and allyl N-[(mesitylsulfonyl)-oxy]carbamate (53.8 g, 0.18 m) were combined in toluene (270 mL) and heated under reflux for 2.5 h. The reaction was quenched with 0.5 N NaOH. The precipitate that formed was removed by filtration and the aqueous filtrate was extracted with ethyl acetate (3×). The combined organic layers were washed with saturated sodium chloride solution, dried (MgSO4), and evaporated to give a residue which was dissolved in methylene chloride (490 mL) and treated with diethylamine (51 mL, 5 eq.) and tetrakis triphenylphosphinepalladium (115 mg, 0.001 eq). After stirring for 2 h at room temperature, the volatiles were removed under reduced pressure and the residue was purified by chromatography on silica gel eluting with 10-20% methanol in ethyl acetate to give 4-acetyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-1-ylamine (13.5 g, 44%) as a white solid.
Name
4-Acetylbenzodiazepine
Quantity
28.5 g
Type
reactant
Reaction Step One
Quantity
53.8 g
Type
reactant
Reaction Step Two
Quantity
51 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Quantity
270 mL
Type
solvent
Reaction Step Four
Quantity
490 mL
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.